Cas no 868968-94-9 (N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868968-94-9
• MF: C₁₉H₁₅FN₆OS
• MW: 394.425404787064
• CID: 6441771
• Update Time: 2025-06-30

N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• N-[(4-fluorophenyl)methyl]-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

• Inchi： 1S/C19H15FN6OS/c20-15-5-3-13(4-6-15)10-22-17(27)12-28-18-8-7-16-23-24-19(26(16)25-18)14-2-1-9-21-11-14/h1-9,11H,10,12H2,(H,22,27)
• InChI Key： GQPVAEIYOSKJNP-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CSC1=NN2C(C3=CC=CN=C3)=NN=C2C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Professional Introduction to N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 868968-94-9)

N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 868968-94-9, has garnered attention due to its unique chemical properties and its promising applications in medicinal chemistry. The intricate arrangement of atoms within its structure, including fluorine and pyridine substituents, contributes to its distinct reactivity and binding affinity, making it a valuable candidate for further exploration.

The compound's structure incorporates several key functional groups that are highly relevant to modern drug discovery efforts. The presence of a 4-fluorophenyl moiety suggests potential interactions with biological targets that are sensitive to fluorine atoms, which are frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. Additionally, the pyridin-3-yl group introduces a nitrogen-rich environment that can facilitate hydrogen bonding and other non-covalent interactions with biological receptors.

The core of the molecule is a fused heterocyclic system consisting of a 1,2,4-triazole ring and a pyridazine ring. These heterocycles are well-documented for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The 1,2,4-triazole ring is particularly notable for its presence in numerous bioactive compounds, often contributing to anti-inflammatory, antiviral, and anticancer properties. The pyridazine ring further enhances the compound's pharmacological potential by providing additional sites for interaction with biological targets.

The sulfanyl group at the 6-position of the pyridazine ring adds another layer of complexity to the molecule's chemical behavior. Sulfanyl groups are known for their ability to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. This versatility makes the compound a promising scaffold for designing molecules with tailored properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. The acetamide moiety in N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide suggests potential applications in this area. Acetamides are frequently found in bioactive molecules due to their ability to engage with biological targets through hydrogen bonding and other interactions. The specific arrangement of atoms within this acetamide group may enable the compound to interact with enzymes such as kinases or proteases that play critical roles in cancer cell signaling pathways.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the complex heterocyclic framework. These synthetic strategies highlight the compound's structural complexity and underscore the expertise required to produce it on a scalable basis.

Evaluation of N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide has already begun in several academic and industrial research settings. Preliminary studies have demonstrated its potential as an inhibitor of various enzymatic targets relevant to human health. For instance, researchers have explored its interactions with cyclin-dependent kinases (CDKs), which are known to be overactive in many types of cancer. The compound's ability to bind effectively to these kinases has led to investigations into its potential as an anticancer agent.

In addition to its applications in oncology research, this compound has shown promise in other therapeutic areas. Its unique structural features make it a versatile scaffold for designing molecules with broad pharmacological activity. Researchers have also examined its potential as an anti-inflammatory agent by investigating its interactions with cyclooxygenase (COX) enzymes and other inflammatory mediators.

The role of computational chemistry in understanding the behavior of N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide cannot be overstated. Molecular modeling techniques have been employed to predict how the compound interacts with biological targets at an atomic level. These studies provide valuable insights into its binding affinity and mechanism of action before expensive experimental trials are conducted. Such computational approaches have become indispensable tools in modern drug discovery pipelines.

The future prospects for N-(4-fluorophenyl)methyl-2-{3-(pyridin-3-yi)}-1，